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Compound of Interest

Compound Name: Leu-Tyr

cat. No.: B017732

An In-Depth Technical Guide to the Solubility Profile of Leucyl-Tyrosine (Leu-Tyr)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of the dipeptide
Leucyl-Tyrosine (Leu-Tyr). Due to the limited availability of direct experimental solubility data
for Leu-Tyr in the public domain, this guide synthesizes information on the solubility of its
constituent amino acids, L-Leucine and L-Tyrosine, and outlines general principles and
experimental protocols for determining dipeptide solubility.

Introduction to Dipeptide Solubility

The solubility of dipeptides is a critical physicochemical property influencing their bioavailability,
formulation, and therapeutic efficacy. It is governed by a complex interplay of factors including
the properties of the constituent amino acids, the peptide backbone, temperature, pH, and the
solvent system. Leu-Tyr is a dipeptide composed of the hydrophobic amino acid L-Leucine and
the aromatic, polar amino acid L-Tyrosine. This combination of hydrophobic and polar
characteristics suggests a nuanced solubility profile.

Predicted Solubility of Leu-Tyr

The overall solubility of a peptide can be estimated by considering the properties of its amino
acid residues. L-Leucine is a hydrophobic amino acid, while L-Tyrosine has a bulky, aromatic
side chain with a polar hydroxyl group, making it sparingly soluble in water. The presence of the
peptide bond introduces polarity.
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To predict the solubility of Leu-Tyr in aqueous solutions, one can analyze its net charge at a
given pH. The pKa of the N-terminal amino group, the C-terminal carboxyl group, and the
ionizable side chain of Tyrosine will determine the overall charge. Generally, peptides are most
soluble at a pH where they carry a net charge and least soluble near their isoelectric point (pl).
For neutral peptides like Leu-Tyr, which have an equal number of acidic and basic groups,
solubility in water is expected to be limited.

For organic solvents, peptides with a high content of non-polar amino acids tend to be more
soluble in solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and alcohols.
Given the hydrophobic nature of Leucine, Leu-Tyr is expected to exhibit some solubility in such
organic solvents.

Solubility of Constituent Amino Acids

In the absence of specific data for Leu-Tyr, the solubility of its constituent amino acids, L-
Leucine and L-Tyrosine, can provide valuable insights. The following tables summarize the
available solubility data for these amino acids in various solvents.

Table 1: Solubility of L-Leucine

Solvent Temperature (°C) Solubility Reference
Water 25 24.26 g/L [1]
Ethanol 25 Slightly Soluble [2]

Solubility decreases

Aqueous NaCl o )
25 with increasing NacCl [1]

solutions )
concentration

Table 2: Solubility of L-Tyrosine
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Solvent Temperature (°C) Solubility Reference
Water 25 0.45 g/L [2]
Ethanol 25 Slightly Soluble [2]
DMSO Not Specified Soluble
1 MHCI Not Specified Soluble (with heating) [3]
_ 2.0 mg/ml (pH 1.8),
Aqueous solutions
25 1.4 mg/ml (pH 9.5), [3]
(pH dependent)
3.8 mg/ml (pH 10)
Solubility decreases
Aqueous NacCl o )
25 with increasing NaCl [1]

solutions

concentration

Experimental Protocols for Solubility Determination

A standardized and rigorous experimental approach is crucial for determining the solubility of

dipeptides like Leu-Tyr. The following outlines a general workflow and detailed methodologies.

General Experimental Workflow

The determination of dipeptide solubility typically follows a systematic process from sample

preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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